Cas no 65857-66-1 (4-Methyl-5-(thiophen-3-yl)pentan-2-one)

4-Methyl-5-(thiophen-3-yl)pentan-2-one structure
65857-66-1 structure
Product Name:4-Methyl-5-(thiophen-3-yl)pentan-2-one
CAS No:65857-66-1
MF:C10H14OS
MW:182.282561779022
CID:2794800
PubChem ID:12477289
Update Time:2025-04-21

4-Methyl-5-(thiophen-3-yl)pentan-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-5-(thiophen-3-yl)pentan-2-one
    • DTXSID80499756
    • DTXCID00450566
    • AKOS014046449
    • 65857-66-1
    • Inchi: 1S/C10H14OS/c1-8(5-9(2)11)6-10-3-4-12-7-10/h3-4,7-8H,5-6H2,1-2H3
    • InChI Key: BFZFSSRBKQBQNM-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)CC(C)CC(C)=O

Computed Properties

  • Exact Mass: 182.07653624Da
  • Monoisotopic Mass: 182.07653624Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 45.3Ų
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd